![molecular formula C7H7BrN4 B2856110 2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine CAS No. 13223-38-6](/img/structure/B2856110.png)
2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine (2-Bromo-DMPT) is a heterocyclic compound found in nature, and is a derivative of the triazole ring system. It is a versatile molecule with a wide range of applications in many different fields, including medicinal chemistry, agrochemicals, and materials science.
Scientific Research Applications
2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, agrochemicals, and materials science. In organic synthesis, it has been used as a starting material for the synthesis of other heterocycles, such as 1,2,4-triazoles and 1,2,4-triazolines. In medicinal chemistry, it has been used as a key intermediate for the synthesis of bioactive compounds, such as antifungal agents, antiviral agents, and anti-inflammatory agents. In agrochemicals, it has been used as a starting material for the synthesis of insecticides, herbicides, and fungicides. In materials science, it has been used as a starting material for the synthesis of polymers and nanomaterials.
Mechanism of Action
Target of Action
Similar compounds, such as 1,2,4-triazolo[1,5-a]pyridine derivatives, have been found to act as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction.
Mode of Action
Based on the known actions of similar compounds, it can be inferred that this compound may interact with its targets by binding to their active sites, thereby modulating their activity .
Biochemical Pathways
Given the potential targets of similar compounds, it can be speculated that this compound may influence pathways related to immune response, oxygen sensing, and signal transduction .
Result of Action
Based on the known actions of similar compounds, it can be inferred that this compound may modulate the activity of its targets, leading to changes in the associated biological processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
Advantages and Limitations for Lab Experiments
2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine has several advantages for use in laboratory experiments. It is a relatively stable compound, and can be stored at room temperature for extended periods of time. It is also relatively inexpensive, and can be purchased from a variety of chemical suppliers. However, it is a hazardous compound, and should be handled with care. It is also a volatile compound, and should be stored in a sealed container.
Future Directions
There are a number of potential future directions for research on 2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine. For example, further studies could be conducted to investigate its potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and infectious diseases. Additionally, further studies could be conducted to explore its potential as a starting material for the synthesis of novel heterocycles, polymers, and nanomaterials. Finally, further studies could be conducted to investigate its potential as an agricultural and industrial chemical.
Synthesis Methods
2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine can be synthesized through a variety of methods, including the bromination of 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine (DMPT) with N-bromosuccinimide (NBS) in acetonitrile. This method yields a product with a purity of over 98%, which is suitable for use in further research.
properties
IUPAC Name |
2-bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN4/c1-4-3-5(2)12-7(9-4)10-6(8)11-12/h3H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZBMEMUKZHCDIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=NC(=NN12)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13223-38-6 |
Source
|
Record name | 2-bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.